Cas no 5454-28-4 (Heptanoic acid, butylester)

• Product Name: Heptanoic acid, butylester
• CAS No: 5454-28-4
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• MDL: MFCD00048898
• CID: 379067
• PubChem ID: 329749178
• Update Time: 2025-06-13

Heptanoic acid, butylester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, butylester
• Butyl heptoate
• Butyl heptylate
• Heptansaeure-butylester
• Butyl enanthate
• Butyl heptanoate
• NSC 23048

• MDL： MFCD00048898
• Inchi： 1S/C11H22O2/c1-3-5-7-8-9-11(12)13-10-6-4-2/h3-10H2,1-2H3
• InChI Key： YPQSPODHFDGVAC-UHFFFAOYSA-N
• SMILES： CCCCCCC(OCCCC)=O

Computed Properties

• Exact Mass: 186.16200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8

Experimental Properties

• Density: 0.863 g/mL at 25 °C(lit.)
• Melting Point: −67.5 °C (lit.)
• Boiling Point: 226 °C(lit.)
• Flash Point: 88 ºC
• Refractive Index: n20/D 1.421(lit.)
• PSA: 26.30000
• LogP: 3.30010
• FEMA: 2199 | BUTYL HEPTANOATE

Heptanoic acid, butylester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Heptanoic acid, butylester

Comprehensive Guide to Heptanoic acid, butyl ester (CAS No. 5454-28-4): Properties, Applications, and Industry Insights

Heptanoic acid, butyl ester (CAS No. 5454-28-4), also known as butyl heptanoate, is a versatile ester compound widely used in industrial and consumer applications. This organic chemical belongs to the family of fatty acid esters, characterized by its fruity aroma and excellent solvent properties. With the growing demand for sustainable and high-performance ingredients in flavors, fragrances, and specialty chemicals, butyl heptanoate has gained significant attention from researchers and manufacturers alike.

The molecular structure of Heptanoic acid, butyl ester combines a seven-carbon carboxylic acid (heptanoic acid) with a four-carbon alcohol (butanol), creating a compound with unique physicochemical properties. Its CAS number 5454-28-4 serves as a unique identifier in chemical databases and regulatory documents, ensuring precise identification across global supply chains. Recent trends in green chemistry have spotlighted esters like butyl heptanoate as potential bio-based alternatives to traditional petrochemical-derived solvents.

One of the most notable characteristics of 5454-28-4 is its organoleptic profile. The ester exhibits a pleasant, fruity odor reminiscent of pineapple or pear, making it valuable in food flavorings and fragrance formulations. This property aligns with current consumer preferences for natural-smelling synthetic ingredients in personal care products. The cosmetic industry increasingly utilizes butyl heptanoate as an emollient and fragrance component in lotions, creams, and perfumes.

From a technical perspective, Heptanoic acid, butyl ester demonstrates excellent solvent capabilities for resins, oils, and cellulose derivatives. Its balanced polarity and evaporation rate make it suitable for specialty coating applications, particularly in automotive and industrial paints. Manufacturers value CAS 5454-28-4 for its ability to improve flow characteristics and film formation in various coating systems while meeting increasingly stringent VOC regulations.

The production of butyl heptanoate typically involves esterification reactions between heptanoic acid and butanol, often catalyzed by acid catalysts. Recent advancements in enzymatic catalysis and continuous flow chemistry have improved the sustainability profile of 5454-28-4 manufacturing processes. These innovations respond to the chemical industry's focus on energy efficiency and reduced environmental impact, addressing common search queries about "green ester production methods."

In analytical chemistry, Heptanoic acid, butyl ester serves as a reference standard for gas chromatography and mass spectrometry applications. Its well-defined retention characteristics and mass fragmentation pattern make CAS 5454-28-4 valuable for method development and instrument calibration. Researchers frequently investigate this compound when studying ester behavior in chromatographic systems or developing new analytical protocols for flavor and fragrance analysis.

The safety profile of butyl heptanoate has been extensively studied, with regulatory bodies worldwide establishing guidelines for its safe handling and use. While not classified as hazardous under normal conditions, proper storage recommendations for 5454-28-4 include keeping containers tightly sealed in cool, well-ventilated areas away from strong oxidizers. These precautions align with industry best practices for ester compounds and address common workplace safety concerns.

Market trends indicate growing demand for Heptanoic acid, butyl ester in emerging economies, particularly in Asia-Pacific regions where the flavors and fragrances industry is expanding rapidly. The compound's versatility makes it attractive for formulators seeking multifunctional ingredients. Recent patents have explored novel applications of butyl heptanoate in biodegradable lubricants and plasticizers, responding to the global push for more sustainable material solutions.

Quality specifications for 5454-28-4 typically include parameters such as purity (≥98%), acid value, moisture content, and color. Reputable suppliers provide comprehensive technical data sheets and certificates of analysis to ensure compliance with industry standards. These quality measures are particularly important for manufacturers in regulated sectors like food additives and pharmaceutical excipients where butyl heptanoate finds niche applications.

From an environmental standpoint, Heptanoic acid, butyl ester demonstrates favorable biodegradability characteristics compared to many synthetic solvents. Life cycle assessment studies of CAS 5454-28-4 indicate lower ecological impact than traditional petroleum-derived alternatives, making it relevant to discussions about sustainable chemistry. This aspect resonates with environmentally conscious formulators searching for "eco-friendly ester solvents" or "biodegradable flavor carriers."

Future research directions for butyl heptanoate may explore its potential in energy-related applications, such as biofuel additives or battery electrolyte components. The compound's balanced polarity and thermal stability make it an interesting candidate for these developing technologies. Such applications could significantly expand the market for 5454-28-4 beyond its current uses in flavors, fragrances, and specialty chemicals.

In conclusion, Heptanoic acid, butyl ester (CAS No. 5454-28-4) represents a valuable chemical building block with diverse applications across multiple industries. Its combination of useful properties, regulatory acceptance, and potential for sustainable production methods positions butyl heptanoate as a compound of continuing interest in specialty chemistry. As market demands evolve toward greener and more functional ingredients, 5454-28-4 is likely to maintain its relevance in industrial and consumer product formulations.